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The Discovery of Rubidium: A Spectroscopic
and Chemical Triumph

A Technical Guide to the Pioneering Work of Bunsen and Kirchhoff

In 1861, German scientists Robert Bunsen and Gustav Kirchhoff, while investigating the
composition of the mineral lepidolite, unveiled a new element: rubidium. This discovery was a
landmark achievement, not only for its contribution to the periodic table but also for its powerful
demonstration of the then-nascent technique of spectroscopy. This in-depth guide, intended for
researchers, scientists, and drug development professionals, provides a detailed account of the
core spectroscopic and chemical methodologies that led to the identification and isolation of
this alkali metal.

Spectroscopic Detection: Unveiling the "Deepest
Red"

The cornerstone of rubidium's discovery was the application of the Bunsen-Kirchhoff
spectroscope, an instrument they had developed that allowed for the analysis of the unique
emission spectra of elements when heated. When a sample of lepidolite, a potassium-rich mica
mineral, was introduced into the flame of a Bunsen burner, they observed two distinct, bright
red lines in a previously unrecorded region of the spectrum.[1][2] This observation was the first
indication of an unknown element, which they aptly named rubidium, derived from the Latin
word "rubidus,” meaning "deepest red."[2][3]
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While Bunsen and Kirchhoff did not report the wavelengths of these lines with the precision of
modern instruments, their meticulous observations allowed them to definitively distinguish
rubidium from all other known elements. For the purposes of this technical guide, the modern
accepted vacuum wavelengths of the principal rubidium emission lines observed are presented
in the table below.

Suantitative S icr

Parameter Value Reference

Wavelength of Rubidium D2
L 780.24 nm [4]
ine

Wavelength of Rubidium D1
L 794.8 nm [5]
ine

Experimental Apparatus: The Bunsen-Kirchhoff
Spectroscope

The spectroscope designed by Bunsen and Kirchhoff was a pivotal piece of technology. Its
fundamental components and the light path are illustrated in the diagram below. The instrument
consisted of a prism to disperse the light, a collimator to produce a parallel beam of light from
the source, and a telescope to observe the resulting spectrum.

Experimental Workflow: Spectroscopic Analysis
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Caption: Workflow of the Bunsen-Kirchhoff Spectroscope.
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Chemical Isolation: From Mineral to Element

Following the spectroscopic identification, the next challenge was to isolate the new element.
Bunsen and Kirchhoff undertook a laborious chemical separation process, starting with a large
quantity of lepidolite ore. Their method hinged on the subtle differences in solubility between
the salts of potassium and the newly discovered rubidium.

Initial Processing of Lepidolite

The primary source of rubidium was lepidolite, a mineral with the general formula
K(Li,Al)3(Al,Si)aO10(F,OH)2. The sample used by Bunsen and Kirchhoff was found to contain
approximately 0.24% rubidium oxide (Rb20).[6] The initial step involved dissolving the mineral
in acid to bring the alkali metals into solution.

Precipitation with Chloroplatinic Acid

A key step in the separation was the precipitation of potassium and rubidium from the solution
using chloroplatinic acid (HzPtCls). Both potassium and rubidium form sparingly soluble
hexachloroplatinate salts, K2PtCls and Rb2PtCle, respectively. This allowed for their separation
from the more soluble salts of other elements present in the lepidolite.

Fractional Crystallization

The crucial separation of rubidium from the much more abundant potassium was achieved
through fractional crystallization. This technique exploits the difference in solubility between
potassium hexachloroplatinate and rubidium hexachloroplatinate in hot water. Rubidium
hexachloroplatinate is less soluble in hot water than its potassium counterpart.[6][7] By
repeatedly dissolving the mixed salts in a minimal amount of boiling water and allowing the
solution to cool, the less soluble rubidium salt would crystallize out first, thereby enriching the
precipitate in rubidium with each cycle.

Experimental Protocol: Chemical Separation of
Rubidium

The following is a reconstruction of the likely experimental protocol employed by Bunsen and
Kirchhoff, based on the chemical principles of the time.
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1. Digestion of Lepidolite:

o Alarge quantity of finely powdered lepidolite (approximately 150 kg) was digested with a
strong acid (e.g., hydrofluoric acid followed by sulfuric acid) to break down the silicate
structure and bring the alkali metals into solution.

2. Removal of Other Metals:

e The acidic solution was treated with appropriate reagents to precipitate and remove other
metallic elements present in the ore, such as aluminum and lithium.

3. Precipitation of Alkali Metals:

» The resulting solution containing the alkali metal sulfates was treated with a solution of
chloroplatinic acid. This caused the precipitation of potassium hexachloroplatinate (KzPtCle)
and rubidium hexachloroplatinate (RbzPtCls).

4. Fractional Crystallization:

o The mixed precipitate of K2PtCle and Rbz2PtCle was collected.

o The precipitate was dissolved in a minimum volume of boiling water.

e The solution was allowed to cool slowly. The crystals that formed were collected by filtration.
This initial crop of crystals was enriched in the less soluble rubidium hexachloroplatinate.

e This process of re-dissolving and re-crystallizing was repeated multiple times to achieve a
progressively purer sample of rubidium hexachloroplatinate.

5. Conversion to Rubidium Chloride:

e The purified rubidium hexachloroplatinate was then likely reduced, for example, by heating in
a stream of hydrogen gas, to yield rubidium chloride (RbCI) and platinum metal. This process
yielded approximately 0.51 grams of rubidium chloride for further study.[6]

Quantitative Data: Chemical Separation
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Parameter Value Reference
Starting Material 150 kg of Lepidolite [6]
Rubidium Oxide (Rbz20)
_ o ~0.24% [6]
Content in Lepidolite
] 0.51 g of Rubidium Chloride
Final Product [6]

(RbCI)

Signaling Pathway: Logic of Chemical Separation
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Caption: Logical flow of the chemical separation of rubidium.
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Conclusion

The discovery of rubidium stands as a testament to the power of combining innovative
analytical techniques with meticulous chemical experimentation. The work of Bunsen and
Kirchhoff not only added a new element to the growing periodic table but also solidified
spectroscopy as an indispensable tool for chemical analysis. The detailed methodologies and
logical workflows presented in this guide offer a deeper appreciation for the scientific rigor that
underpinned this historic discovery, providing valuable insights for today's researchers in their
own quests for scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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